Methyl 5-cyano-4-(2-fluorophenyl)-6-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-2-methyl-1,4-dihydropyridine-3-carboxylate

• IUPAC Name: methyl 5-cyano-6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(2-fluorophenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C23H19F2N3O3S/c1-13-20(23(30)31-2)21(16-5-3-4-6-18(16)25)17(11-26)22(27-13)32-12-19(29)28-15-9-7-14(24)8-10-15/h3-10,21,27H,12H2,1-2H3,(H,28,29)
• InChI Key: BEFNLMNDCBHDNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)F)C#N)C3=CC=CC=C3F)C(=O)OC
• Molecular Formula: C23H19F2N3O3S
• Molecular Weight: 455.5 g/mol

Description

Methyl 5-cyano-4-(2-fluorophenyl)-6-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-2-methyl-1,4-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C23H19F2N3O3S and its molecular weight is 455.48. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

A study by Bouzard et al. (1992) investigated fluoro naphthyridines, closely related to the dihydropyridine family, revealing their potential as antibacterial agents. This suggests that compounds with similar structural features might also possess antibacterial properties due to their interaction with bacterial cells (Bouzard et al., 1992).

Synthesis Methods

Research into new synthesis methods for related compounds has been explored, indicating the chemical versatility and potential applications in creating hybridizing agents for agricultural purposes, as described by Beck et al. (1988). This demonstrates the utility in synthesizing complex molecules for specific functional applications (Beck et al., 1988).

Chemical Reactions and Functionalization

The work by Kornev et al. (2019) on chromone-3-carboxamides reaction with cyanothioacetamide presents an example of chemical functionalization, potentially applicable to the compound , for the development of novel pharmacologically active molecules (Kornev et al., 2019).

Pharmacological Activity

Chapman et al. (1971) explored benzo[b]thiophen derivatives for pharmacological activities, hinting at the exploration of dihydropyridines for similar purposes. This could include cardiovascular effects or other therapeutic areas, underscoring the importance of structural modifications for enhancing biological activity (Chapman et al., 1971).

Non-Linear Optical Properties

Jayarajan et al. (2019) synthesized compounds with potential non-linear optical properties and molecular docking analyses, indicating the application of dihydropyridine derivatives in materials science and drug design. The synthesis of specific fluorophenyl compounds was targeted for their interactions with biological molecules, showcasing the intersection of chemistry and biology for therapeutic innovation (Jayarajan et al., 2019).